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Compound of Interest

Compound Name: Millmerranone A

Cat. No.: B12411431

For Immediate Release

A comprehensive technical guide detailing the spectroscopic data of Millmerranone A, a novel
meroterpenoid, is now available for researchers, scientists, and professionals in drug
development. This document provides an in-depth analysis of the nuclear magnetic resonance
(NMR) and mass spectrometry (MS) data, alongside detailed experimental protocols essential
for the isolation and characterization of this unique natural product.

Millmerranone A was isolated from the Australian fungus Aspergillus sp. CMB-MRF324. Its
structure, featuring a rare cyclic carbonate, was elucidated through extensive spectroscopic
analysis. This guide aims to provide a centralized resource of this critical data to facilitate
further research and exploration of its potential biological activities.

Mass Spectrometry Data

High-resolution electrospray ionization mass spectrometry (HRESIMS) was employed to
determine the molecular formula of Millmerranone A.

lon Calculated m/z Measured m/z Molecular Formula

[M+H]* 441.2169 441.2165 C24H3307

Nuclear Magnetic Resonance (NMR) Data
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The structural framework of Millmerranone A was meticulously pieced together using a suite
of 1D and 2D NMR experiments. All data was acquired in deuterochloroform (CDCIs).

*H NMR Data (600 MHz, CDCls)

Position o (ppm) Multiplicity J (Hz)

3 5.37 S

5 5.30 t 7.2

9 2.05 m

10 1.83 m

11 2.50 dd 142,71
11 2.43 dd 142,71
13 1.76 S

14 1.62 S

15 1.58 S

2' 6.84 d 8.4

3' 7.10 d 8.4

5' 2.29 S

7' 3.80 S

8' 1.45 S

13C NMR Data (150 MHz, CDCIs)
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Position o (ppm) Type
1 169.8 C

2 120.3 C

3 139.1 CH
4 134.4 C

5 123.8 CH
6 131.5 C

7 39.8 CH2
8 26.7 CH:
9 25.7 CH
10 39.7 CH:
11 22.8 CH2
12 124.5 C
13 17.7 CHs
14 25.7 CHs
15 16.0 CHs
1 155.0 C
2' 115.8 CH
3 129.9 CH
4 121.2 C
5' 132.8 C
6' 110.9 C
7 55.9 CHs
8' 28.3 CHs
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Carbonate 152.4 C

Experimental Protocols
Fungal Cultivation and Extraction

The fungus Aspergillus sp. CMB-MRF324 was cultured on solid rice medium at room
temperature for 28 days. The culture was then extracted with ethyl acetate (EtOAc). The
resulting extract was partitioned between n-hexane and 90% aqueous methanol (MeOH). The
MeOH-soluble portion was then subjected to further fractionation.

Isolation of Millmerranone A

The methanolic extract was fractionated using silica gel vacuum liquid chromatography (VLC).
The fraction containing Millmerranone A was then subjected to further purification by semi-
preparative reversed-phase high-performance liquid chromatography (HPLC) to yield the pure
compound.

Spectroscopic Analysis

NMR spectra were recorded on a 600 MHz spectrometer with a cryoprobe. Chemical shifts
were referenced to the residual solvent signals of CDCIs (dH 7.26 and dC 77.16). HRESIMS
data were acquired on a time-of-flight (TOF) mass spectrometer using electrospray ionization.

Visualizations

To aid in the understanding of the experimental and analytical processes, the following
diagrams have been generated.
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Caption: Experimental workflow for the isolation of Millmerranone A.
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Structure Elucidation of Millmerranone A

Click to download full resolution via product page
Caption: Logic diagram for the structure elucidation of Millmerranone A.

« To cite this document: BenchChem. [Unveiling Millmerranone A: A Technical Guide to its
Spectroscopic Signature]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b12411431#spectroscopic-data-for-millmerranone-a-
nmr-ms]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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